Cas no 72630-78-5 (5-Chloro-2,4-difluoro-6-methylpyrimidine)

• Product Name: 5-Chloro-2,4-difluoro-6-methylpyrimidine
• CAS No: 72630-78-5
• MF: C₅H₃ClF₂N₂
• MW: 164.540526628494
• MDL: MFCD00036058
• CID: 562584
• Update Time: 2025-05-22

5-Chloro-2,4-difluoro-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-chloro-2,4-difluoro-6-methyl-
• 5-Chloro-2,4-difluoro-6-methylpyrimidine
• 5-CHLORO-2,4-DIFLUORO-6-METHYL-PYRIMIDINE
• PC4191

• MDL： MFCD00036058
• Inchi： 1S/C5H3ClF2N2/c1-2-3(6)4(7)10-5(8)9-2/h1H3
• InChI Key： RMULVUFPLMJWOK-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(N=C1C)F)F

Computed Properties

• Exact Mass: 163.99500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• Melting Point: 3°C
• PSA: 25.78000
• LogP: 1.71660

5-Chloro-2,4-difluoro-6-methylpyrimidine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-41-37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 5-Chloro-2,4-difluoro-6-methylpyrimidine

Recent Advances in the Application of 5-Chloro-2,4-difluoro-6-methylpyrimidine (CAS 72630-78-5) in Chemical Biology and Pharmaceutical Research

5-Chloro-2,4-difluoro-6-methylpyrimidine (CAS 72630-78-5) is a fluorinated pyrimidine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This heterocyclic compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antiviral agents. Recent studies have highlighted its importance in medicinal chemistry, where its unique electronic properties conferred by the chloro and fluoro substituents enable selective functionalization reactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing novel Bruton's tyrosine kinase (BTK) inhibitors through palladium-catalyzed cross-coupling reactions. The research team at University of Cambridge developed a series of potent and selective inhibitors using 5-Chloro-2,4-difluoro-6-methylpyrimidine as the central scaffold, achieving nanomolar potency against BTK while maintaining excellent selectivity profiles. This work underscores the compound's value in targeted cancer therapy development, particularly for hematological malignancies.

In the field of antiviral research, a recent publication in Antiviral Research (2024) reported the successful incorporation of 5-Chloro-2,4-difluoro-6-methylpyrimidine into novel nucleoside analogs showing promising activity against RNA viruses. The compound's ability to serve as a fluorinated pyrimidine core enabled researchers to develop analogs with improved metabolic stability and membrane permeability compared to traditional nucleoside scaffolds. These findings suggest potential applications in developing treatments for emerging viral threats.

From a synthetic chemistry perspective, advances in continuous flow chemistry have revolutionized the production and derivatization of 5-Chloro-2,4-difluoro-6-methylpyrimidine. A 2023 study in Organic Process Research & Development detailed an optimized continuous manufacturing process that improved yield (from 68% to 92%) while reducing hazardous waste generation by 40%. This technological advancement addresses previous challenges in scaling up production of this valuable intermediate while adhering to green chemistry principles.

The compound's mechanism of action in various biological contexts continues to be elucidated. Recent structural biology studies using cryo-EM have revealed how derivatives of 5-Chloro-2,4-difluoro-6-methylpyrimidine interact with target proteins at atomic resolution. These insights are driving structure-based drug design efforts, particularly in the development of covalent inhibitors that exploit the reactivity of the chloro substituent for targeted protein modification.

Looking forward, the unique properties of 5-Chloro-2,4-difluoro-6-methylpyrimidine position it as a critical tool in fragment-based drug discovery and PROTAC development. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, recognizing its potential to yield novel chemotypes against challenging targets. As synthetic methodologies continue to advance and our understanding of its biological interactions deepens, this versatile building block is likely to play an increasingly important role in drug discovery pipelines.